Cas no 2608-48-2 (2,4-Pentadienal,5-(4-nitrophenyl)-)
2608-48-2 structure
Product Name:2,4-Pentadienal,5-(4-nitrophenyl)-
2,4-Pentadienal,5-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienal,5-(4-nitrophenyl)-
- (2E,4E)-5-(4-Nitrophenyl)penta-2,4-dienal
- 2,4-Pentadienal, 5-(4-nitrophenyl)-
- AKOS030240697
- 2608-48-2
- DTXSID6025773
- 5-(4-nitrophenyl)penta-2,4-dienal
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- Inchi: 1S/C11H9NO3/c13-9-3-1-2-4-10-5-7-11(8-6-10)12(14)15/h1-9H
- InChI Key: BKLWQDSDJBFRDF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C=CC=CC=O)=CC=1)=O
Computed Properties
- Exact Mass: 203.058243149g/mol
- Monoisotopic Mass: 203.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 2.3
- Topological Polar Surface Area: 62.9Ų
2,4-Pentadienal,5-(4-nitrophenyl)- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2608-48-2 (2,4-Pentadienal,5-(4-nitrophenyl)-) Related Products
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